
A Comparative Guide to the Properties of
Alkaline Earth Metal Thiosulphates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physicochemical properties of

alkaline earth metal thiosulphates. The information presented is curated from experimental data

to assist researchers in evaluating these compounds for various applications.

Overview of Alkaline Earth Metal Thiosulphates
The alkaline earth metals, comprising beryllium (Be), magnesium (Mg), calcium (Ca), strontium

(Sr), and barium (Ba), form a series of thiosulphate salts with the general formula M(S₂O₃).

These compounds exhibit distinct trends in their physical and chemical properties, largely

influenced by the nature of the corresponding alkaline earth metal cation. This guide focuses

on their synthesis, solubility, and thermal stability, presenting available experimental data for

comparative analysis.

Synthesis of Alkaline Earth Metal Thiosulphates
The synthesis of alkaline earth metal thiosulphates can generally be achieved through a few

common methods. One prevalent laboratory-scale synthesis involves a double displacement

reaction between a soluble salt of the alkaline earth metal (e.g., chloride or nitrate) and a

soluble thiosulphate salt, typically sodium thiosulphate. The desired alkaline earth metal

thiosulphate can then be isolated by precipitation or crystallization.
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Another common method involves the reaction of an alkaline earth metal sulphite with

elemental sulfur. This reaction is often carried out in an aqueous slurry and may require heating

to proceed at a reasonable rate.

It is important to note that the synthesis and characterization of beryllium thiosulphate are not

well-documented in scientific literature, suggesting it is not a commonly isolated or studied

compound[1].

General Experimental Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis of alkaline earth

metal thiosulphates via a double displacement reaction.
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General synthesis workflow for alkaline earth metal thiosulphates.

Comparative Properties
The subsequent sections provide a detailed comparison of the solubility and thermal

decomposition of alkaline earth metal thiosulphates based on available experimental data.

Solubility in Water
The solubility of alkaline earth metal thiosulphates in water generally decreases down the

group from magnesium to barium. This trend is analogous to that observed for alkaline earth
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metal sulphates and is attributed to the interplay between lattice energy and the hydration

energy of the cations. As the ionic radius of the alkaline earth metal cation increases down the

group, the hydration energy decreases. Since the lattice energy does not change as

significantly for salts with large polyatomic anions, the decrease in hydration energy leads to

lower solubility for the heavier alkaline earth metal thiosulphates.

Table 1: Solubility of Alkaline Earth Metal Thiosulphates in Water

Compound Formula
Solubility (
g/100 mL)

Temperature
(°C)

Reference

Beryllium

Thiosulphate
BeS₂O₃

Data not

available
- [1]

Magnesium

Thiosulphate

Hexahydrate

MgS₂O₃·6H₂O 50 20 [2]

231 100

Calcium

Thiosulphate

Hexahydrate

CaS₂O₃·6H₂O 100 3 [3][4][5]

Strontium

Thiosulphate

Pentahydrate

SrS₂O₃·5H₂O 12.5 15 [6]

Barium

Thiosulphate

Monohydrate

BaS₂O₃·H₂O 0.25 15 [7][8]

0.21 18.5 [9]

Note: Beryllium thiosulphate is not well-characterized, and its solubility data is not readily

available in the literature.[1]

Thermal Stability and Decomposition
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The thermal stability of alkaline earth metal thiosulphates is a critical property. Upon heating,

these compounds decompose, typically yielding the corresponding sulphate, elemental sulfur,

and sulfur dioxide. The decomposition temperatures and products can vary depending on the

specific metal and the heating conditions (e.g., in air or an inert atmosphere).

Table 2: Thermal Decomposition of Alkaline Earth Metal Thiosulphates
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Compound Formula
Decompositio
n Temperature
(°C)

Decompositio
n Products

Reference

Beryllium

Thiosulphate
BeS₂O₃

Data not

available
- [1]

Magnesium

Thiosulphate

Hexahydrate

MgS₂O₃·6H₂O

Loses water at

170°C to form

trihydrate, then

anhydrate at

420°C.

Decomposes at

600°C.

Magnesium

sulphate, sulfur,

sulfur dioxide

[2]

Calcium

Thiosulphate

Hexahydrate

CaS₂O₃·6H₂O

Decomposes in

hot water.

Unstable at

higher

temperatures,

decomposing to

calcium sulphite

and sulfur.[4][10]

Calcium sulphite,

sulfur
[10]

Strontium

Thiosulphate

Pentahydrate

SrS₂O₃·5H₂O

Loses four water

molecules at

100°C.

Decomposes at

225°C in air.

Strontium

sulphate, sulfur
[6]

Barium

Thiosulphate

Monohydrate

BaS₂O₃·H₂O

Loses water at

110°C.

Decomposes at

228°C.

Barium sulphate,

sulfur, sulfur

dioxide

[7][8]

Note: The decomposition of calcium thiosulphate is noted to be complex and sensitive to

temperature.[10]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of alkaline earth metal

thiosulphates are often specific to the research in which they are employed. However, a

general procedure for the synthesis of barium thiosulphate, as an example, can be outlined

based on the double displacement reaction.

Example Protocol: Synthesis of Barium Thiosulphate
Objective: To synthesize barium thiosulphate via the reaction of barium chloride and sodium

thiosulphate.

Materials:

Barium chloride (BaCl₂)

Sodium thiosulphate (Na₂S₂O₃)

Distilled water

Ethanol

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a saturated aqueous solution of barium chloride.

Prepare a concentrated aqueous solution of sodium thiosulphate.

Reaction:
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Slowly add the sodium thiosulphate solution to the barium chloride solution while stirring

continuously.

A white precipitate of barium thiosulphate should form immediately.

Isolation and Purification:

Allow the precipitate to settle.

Separate the precipitate from the supernatant by filtration.

Wash the precipitate with cold distilled water to remove any unreacted starting materials

and the sodium chloride byproduct.

Further wash the precipitate with ethanol to aid in drying.

Drying:

Carefully dry the purified barium thiosulphate precipitate in a drying oven at a low

temperature (e.g., 40°C) to avoid decomposition.

Safety Precautions: Barium compounds are toxic. Appropriate personal protective equipment

(PPE), including gloves and safety glasses, should be worn at all times. All procedures should

be carried out in a well-ventilated fume hood.

Conclusion
The properties of alkaline earth metal thiosulphates exhibit clear trends related to the position

of the metal in the periodic table. Solubility in water decreases significantly from magnesium to

barium thiosulphate. Thermal stability also varies, with the heavier members generally

decomposing at lower temperatures than the corresponding sulphates. The lack of data on

beryllium thiosulphate highlights an area for potential future research. The information and

protocols provided in this guide offer a valuable resource for researchers working with or

considering the use of these compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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